Cas no 1699234-92-8 (2-(5-Methoxypyridin-2-yl)propanoic acid)
2-(5-Methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methoxypyridin-2-yl)propanoic acid
- EN300-1137790
- 1699234-92-8
- 2-(5-methoxypyridin-2-yl)propanoicacid
- 2-Pyridineacetic acid, 5-methoxy-α-methyl-
- 2-(5-Methoxypyridin-2-yl)propanoic acid
-
- Inchi: 1S/C9H11NO3/c1-6(9(11)12)8-4-3-7(13-2)5-10-8/h3-6H,1-2H3,(H,11,12)
- InChI Key: NJHDLCNHOXAJII-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C=C1)C(C(=O)O)C
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 322.8±32.0 °C(Predicted)
- pka: 5.46±0.10(Predicted)
2-(5-Methoxypyridin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137790-0.05g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1137790-0.1g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1137790-0.25g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1137790-0.5g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1137790-1.0g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 1g |
$986.0 | 2023-05-23 | ||
| Enamine | EN300-1137790-2.5g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1137790-5.0g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 5g |
$2858.0 | 2023-05-23 | ||
| Enamine | EN300-1137790-10.0g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 10g |
$4236.0 | 2023-05-23 | ||
| Enamine | EN300-1137790-1g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1137790-5g |
2-(5-methoxypyridin-2-yl)propanoic acid |
1699234-92-8 | 95% | 5g |
$2235.0 | 2023-10-26 |
2-(5-Methoxypyridin-2-yl)propanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(5-Methoxypyridin-2-yl)propanoic acid
2-(5-Methoxypyridin-2-yl)propanoic acid (CAS No. 1699234-92-8): A Comprehensive Overview
2-(5-Methoxypyridin-2-yl)propanoic acid (CAS No. 1699234-92-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(5-Methoxypyridin-2-yl)propanoic acid.
Chemical Structure and Properties
2-(5-Methoxypyridin-2-yl)propanoic acid is a member of the propanoic acid family, featuring a 5-methoxypyridine moiety attached to the propanoic acid backbone. The molecular formula of this compound is C10H11NO3, with a molecular weight of approximately 193.19 g/mol. The presence of the methoxy group on the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.
The compound is typically synthesized through a series of well-defined chemical reactions. One common approach involves the coupling of 5-methoxypyridine with an appropriate propanoyl chloride or anhydride, followed by hydrolysis to yield the desired carboxylic acid. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.
Synthesis Methods
The synthesis of 2-(5-Methoxypyridin-2-yl)propanoic acid has been explored using various methodologies, each with its own advantages and limitations. One widely used method involves the reaction of 5-methoxypyridine with propionyl chloride in the presence of a base such as triethylamine. This reaction proceeds via a nucleophilic substitution mechanism, forming an intermediate ester that is subsequently hydrolyzed to yield the final carboxylic acid product.
An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer high selectivity and functional group tolerance, making them particularly useful for synthesizing complex molecules with multiple functional groups.
Biological Activities
The biological activities of 2-(5-Methoxypyridin-2-yl)propanoic acid have been extensively studied in recent years, revealing its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.
In addition to its anti-inflammatory effects, 2-(5-Methoxypyridin-2-yl)propanoic acid has also demonstrated promising antitumor activities. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a lead compound for developing novel anticancer drugs.
Clinical Applications and Research Advancements
The potential clinical applications of 2-(5-Methoxypyridin-2-yl)propanoic acid are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles.
In one notable study, researchers investigated the efficacy of 2-(5-Methoxypyridin-2-yl)propanoic acid in a mouse model of rheumatoid arthritis. The results demonstrated significant reductions in joint inflammation and pain scores compared to control groups, supporting its potential as a treatment for inflammatory conditions.
Furthermore, ongoing research is focused on optimizing the structure of 2-(5-Methoxypyridin-2-yl)propanoic acid to enhance its therapeutic efficacy and reduce side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key structural features that contribute to its biological activities.
Conclusion
2-(5-Methoxypyridin-2-yl)propanoic acid (CAS No. 1699234-92-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
1699234-92-8 (2-(5-Methoxypyridin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)